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Compound of Interest

Compound Name: Cadmium-114

Cat. No.: B084361

DISCLAIMER: This document provides guidance for laboratory personnel handling Cadmium-
114. It is not a substitute for a comprehensive, site-specific risk assessment and adherence to
all applicable federal, state, and local regulations.

Cadmium-114 (114Cd) is a stable isotope of cadmium.[1][2][3] While it is not radioactive, it
possesses the same significant chemical toxicity as natural cadmium.[4][5][6] Cadmium and its
compounds are highly toxic, carcinogenic, and can cause severe damage to the lungs,
kidneys, and bones upon exposure.[4][6][7] Therefore, handling 124Cd requires stringent safety
protocols to mitigate risks associated with heavy metal poisoning.

Hazard Identification and Risk Assessment

The primary risks associated with Cadmium-114 are chemical. Inhalation of dust or fumes is
the most significant route of exposure, followed by ingestion and skin contact.[8][9][10] Acute
exposure can lead to flu-like symptoms, chest pain, and severe lung damage (pulmonary
edema), which can be delayed and potentially fatal.[4][9] Chronic exposure to low levels of
cadmium can result in kidney damage, emphysema, anemia, and an increased risk of lung and
prostate cancer.[4]

The logical workflow for assessing and mitigating these risks is outlined below.
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Risk Assessment & Mitigation Workflow for Cadmium-114
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Caption: Risk assessment and control hierarchy for Cadmium-114.
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Occupational Exposure Limits

Adherence to established occupational exposure limits is mandatory. The Occupational Safety
and Health Administration (OSHA) has set stringent limits for cadmium.

Parameter Limit Agency Notes

8-hour time-weighted
5 pg/m3 OSHA average (TWA)[11]
[12][13]

Permissible Exposure
Limit (PEL)

8-hour TWA. Triggers
requirements for
) exposure monitoring
Action Level (AL) 2.5 ug/ms3 OSHA )
and medical
surveillance.[12][13]

[14]

Threshold Limit Value 8-hour TWA for total
0.01 mg/m3 (Total) ACGIH )
(TLV) particulate matter.[15]

8-hour TWA for the
ACGIH respirable fraction.[15]
[16]

Threshold Limit Value 0.002 mg/m3
(TLV) (Respirable)

Personal Protective Equipment (PPE) Selection Protocol

The selection of appropriate PPE is critical and must be performed based on a thorough risk
assessment of the specific procedures being conducted. When engineering and administrative
controls are not sufficient to reduce exposure below the PEL, PPE is required.[12][17]
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Start:
Procedure involving
Cadmium-114

Is there a risk of
generating dust or fumes?

Is exposure > PEL (5 pg/ms3)?

Respiratory Protection Required
(See OSHA Table 1)

Is there a risk of
skin/eye contact?

Required PPE: Minimum PPE:
- Nitrile Gloves (double-gloving recommended) - Nitrile Gloves
- Safety Goggles / Face Shield - Safety Glasses

- Lab Coat / Coveralls - Lab Coat

End:
Proceed with caution

Click to download full resolution via product page

Caption: Decision workflow for selecting appropriate PPE.
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Detailed PPE Requirements:

Respiratory Protection: Required when airborne concentrations exceed the PEL, or as a
precaution when dusts or fumes may be generated.[12][14] The specific type of respirator
depends on the concentration of airborne cadmium and must comply with OSHA standard 29
CFR 1910.134.[14][15][18]

Hand Protection: Nitrile gloves are recommended. For extended use or direct handling,
double-gloving is advised.[5][19]

Eye and Face Protection: Safety glasses are the minimum requirement.[17] When there is a
splash hazard or dust generation, chemical safety goggles and/or a face shield must be
worn.[12][14]

Protective Clothing: A lab coat is standard. For tasks with a higher potential for
contamination, disposable coveralls, head coverings, and boot covers should be used to
prevent skin contact and contamination of personal clothing.[20][17]

Operational and Disposal Plans

Standard Operating Procedure for Handling Cadmium-
114 Powder

This protocol outlines the essential steps for safely handling 124Cd compounds in a laboratory

setting.

1. Preparation:

Designate a specific area for cadmium work, such as a chemical fume hood or glove box, to
contain potential contamination.[4][5]

Ensure the work area is clean and uncluttered.

Post warning signs indicating the presence of cadmium and its hazards.[11]

Verify that an eyewash station and safety shower are immediately accessible.[18]
Assemble all necessary materials and equipment before beginning work.

Don all required PPE as determined by the risk assessment.[15]

. Handling:
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Conduct all manipulations of 14Cd powder within a certified chemical fume hood or other
approved ventilated enclosure to minimize inhalation exposure.[9][16][17]

Handle the material carefully to avoid generating dust.[4][7]

Use tools and techniques that minimize aerosolization (e.g., wet methods if compatible with
the process).

Keep containers of 114Cd tightly closed when not in use.[4][21]

. Post-Handling & Decontamination:

After handling, decontaminate all surfaces and equipment using an appropriate cleaning
method. A HEPA-filtered vacuum is preferred for cleaning up dust.[20] Do not use a standard
shop vacuum.[15]

Carefully remove PPE, avoiding self-contamination. Dispose of single-use items in the
designated hazardous waste container.

Wash hands and forearms thoroughly with soap and water after removing gloves.[5][9] Do
not eat, drink, smoke, or apply cosmetics in the work area.[13][21]

Disposal Plan for Cadmium-114 Contaminated Waste

All materials contaminated with Cadmium-114 are considered hazardous waste and must be

d

1

w

isposed of according to institutional and regulatory guidelines.[15][22]
. Waste Segregation and Collection:

Solid Waste: Collect all contaminated solid waste (e.g., gloves, wipes, disposable lab coats,
vials) in a dedicated, leak-proof container lined with a heavy-duty plastic bag.[11][23]

Liquid Waste: Collect contaminated liquid waste in a sealed, clearly labeled, and chemically
compatible container. Do not pour cadmium waste down the drain.[4][7]

Sharps: Any contaminated sharps must be placed in a designated sharps container.

. Labeling and Storage:

All waste containers must be clearly labeled with the words "Hazardous Waste," "Cadmium,”
and a description of the contents.[11]

Store waste containers in a secure, designated satellite accumulation area away from
incompatible materials.[18][21]

. Final Disposal:
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» Arrange for waste pickup through your institution's Environmental Health and Safety (EHS)
department.[23]

» Do not mix cadmium waste with other waste streams unless specifically instructed to do so
by EHS personnel.

o Contaminated clothing that is not disposable must be laundered by a professional service
familiar with handling heavy metal contamination; it must not be taken home.[20][11][12]
Transport contaminated items in sealed, impermeable bags.[11][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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